Cas no 78-65-9 (3,6-Dimethyl-3,6-octanediol)
3,6-Dimethyl-3,6-octanediol structure
Product Name:3,6-Dimethyl-3,6-octanediol
3,6-Dimethyl-3,6-octanediol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dimethyl-3,6-octanediol
- Dimethyloctanedioldimeso
- 3,6-dimethyloctane-3,6-diol
- 3,3,6-dimethyl
- 3,6-Dimethyl-octan-3,6-diol
- 3,6-Dimethyl-octandiol-(3,6)
- 3,6-dimethyl-octane-3,6-diol
- 3,6-Dimethyl-oxtandiol-(3,6)
- AI3-23140
- AKOS024285297
- NSC5614
- MFCD00021827
- Q27160810
- 3,6-Octanediol,3,6-dimethyl-
- 3, 3,6-dimethyl-
- DTXSID90999257
- 3,6-Octanediol, 3,6-dimethyl-
- SCHEMBL1052050
- 78-65-9
- 3,6-Dimethyl-3,6-octanediol, (+/-) + meso
- NSC 5614
- 3,6-dimethyl-3,6-octanediol, dl + meso
- 3,6-dimethyloctan-3,6-diol
- NSC-5614
- EINECS 201-130-2
- NS00041068
- TRIPHENYLANTIMONYDICHLORIDE
- WMEDSSFYIKNTNG-UHFFFAOYSA-N
- 3,6-Octanediol, 3,6-dimethyl-(8CI)
- 3,6-Octanediol, 3,6-dimethyl-(8CI)(9CI)
- DTXCID101426232
-
- MDL： MFCD00021827
- Inchi： 1S/C10H22O2/c1-5-9(3,11)7-8-10(4,12)6-2/h11-12H,5-8H2,1-4H3
- InChI Key： WMEDSSFYIKNTNG-UHFFFAOYSA-N
- SMILES： OC(C)(CC)CCC(C)(CC)O
Computed Properties
- Exact Mass: 174.16200
- Monoisotopic Mass: 174.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White solid
- Density: 0.923
- Melting Point: 45-48℃
- Boiling Point: 244.3°C at 760 mmHg
- Flash Point: 103.2°C
- Refractive Index: 1.456
- PSA: 40.46000
- LogP: 2.08860
- Solubility: Uncertain
3,6-Dimethyl-3,6-octanediol Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37-S39
- Risk Phrases：R36/37/38
3,6-Dimethyl-3,6-octanediol Related Literature
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Suwiwat Sangon,Nontipa Supanchaiyamat,James Sherwood,Duncan J. Macquarrie,Pakin Noppawan,Andrew J. Hunt Org. Biomol. Chem. 2023 21 2603
-
Pakin Noppawan,Suwiwat Sangon,Petcharaphorn Chatsiri,Nutnicha Khunmood,Suphatta Aintharabunya,Nontipa Supanchaiyamat,Andrew J. Hunt RSC Adv. 2023 13 2427
-
Pampi Pal,Kinsuk Das,Anowar Hossain,Antonio Frontera,Subrata Mukhopadhyay New J. Chem. 2020 44 7310
-
4. CCXVII.—The relation between residual affinity and chemical constitution. Part II. Certain compounds of nitrogenHans Thacher Clarke J. Chem. Soc. Trans. 1911 99 1927
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5. CCXVII.—The relation between residual affinity and chemical constitution. Part II. Certain compounds of nitrogenHans Thacher Clarke J. Chem. Soc. Trans. 1911 99 1927
78-65-9 (3,6-Dimethyl-3,6-octanediol) Related Products
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- 78-69-3(3,7-dimethyloctan-3-ol)
- 627-59-8(5-Methyl-2-hexanol)
- 1462-03-9(1-methylcyclopentan-1-ol)
- 13254-34-7(2,\u200b6-\u200bDimethyl-2-\u200bheptanol)
- 1940-18-7(1-Ethylcyclohexanol)
- 1462-96-0(1-ethylcyclopentan-1-ol)
- 590-67-0(1-Methylcyclohexanol)
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